Cas no 1806284-60-5 (2-Bromo-1-(3-(bromomethyl)-4-iodophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(bromomethyl)-4-iodophenyl)propan-1-one
• CAS No: 1806284-60-5
• MF: C₁₀H₉Br₂IO
• MW: 431.890333890915
• CID: 4979336
• Update Time: 2025-06-10

2-Bromo-1-(3-(bromomethyl)-4-iodophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(bromomethyl)-4-iodophenyl)propan-1-one

• Inchi： 1S/C10H9Br2IO/c1-6(12)10(14)7-2-3-9(13)8(4-7)5-11/h2-4,6H,5H2,1H3
• InChI Key： URCFWZKHCIUDQQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(C(C)Br)=O)=CC=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(3-(bromomethyl)-4-iodophenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(3-(bromomethyl)-4-iodophenyl)propan-1-one (CAS No. 1806284-60-5)

The compound 2-Bromo-1-(3-(bromomethyl)-4-iodophenyl)propan-1-one (CAS No. 1806284-60-5) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This brominated and iodinated aromatic ketone features a propan-1-one backbone, which is functionalized with bromomethyl and iodo substituents, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for complex molecules, especially in the development of novel biologically active compounds and advanced materials.

One of the key reasons for the growing interest in 2-Bromo-1-(3-(bromomethyl)-4-iodophenyl)propan-1-one is its relevance in cross-coupling reactions, a hot topic in modern organic synthesis. The presence of both bromine and iodine atoms offers multiple sites for palladium-catalyzed transformations, which are widely used in drug discovery and material science. This aligns with the current trend of optimizing sustainable synthesis methods, as researchers seek eco-friendly alternatives to traditional chemical processes. The compound’s ability to participate in Sonogashira, Suzuki, and Heck reactions makes it a valuable tool for chemists exploring green chemistry initiatives.

In the context of pharmaceutical research, 2-Bromo-1-(3-(bromomethyl)-4-iodophenyl)propan-1-one has been investigated for its potential as a precursor in the synthesis of targeted therapeutics. Its structural motifs are often found in molecules designed for kinase inhibition and receptor modulation, which are critical areas in oncology and neurology. Recent studies have highlighted its utility in constructing heterocyclic scaffolds, a class of compounds frequently employed in drug development due to their diverse biological activities. This has led to increased searches for CAS No. 1806284-60-5 in academic and industrial databases, reflecting its rising importance in medicinal chemistry.

Another area where 2-Bromo-1-(3-(bromomethyl)-4-iodophenyl)propan-1-one shows promise is in the field of advanced materials. Its unique halogenated structure allows for precise modifications in polymer and small-molecule systems, enabling the creation of high-performance materials with tailored properties. For instance, it can be used to synthesize photoactive compounds for organic electronics, a rapidly growing sector driven by demand for flexible displays and renewable energy technologies. This connection to cutting-edge applications has made it a subject of interest in materials science forums and patent literature.

From a safety and handling perspective, 2-Bromo-1-(3-(bromomethyl)-4-iodophenyl)propan-1-one requires careful management due to its reactive functional groups. While it is not classified as a hazardous substance under most regulatory frameworks, standard laboratory precautions should be observed. This includes the use of personal protective equipment (PPE) and proper ventilation, topics frequently searched by laboratory professionals and students alike. The compound’s stability under various conditions is also a common query, with studies indicating that it should be stored in a cool, dry environment to prevent degradation.

In summary, 2-Bromo-1-(3-(bromomethyl)-4-iodophenyl)propan-1-one (CAS No. 1806284-60-5) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its structural versatility, coupled with its relevance in modern synthetic methodologies, positions it as a key player in the advancement of scientific research. As interest in sustainable chemistry and targeted drug design continues to grow, this compound is likely to remain a focal point for innovation and discovery.